3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide

• Molecular Formula: C28H31N3O5
• Molecular Weight: 489.6 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-[4-[4-(4-methylbenzoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C28H31N3O5/c1-19-5-7-20(8-6-19)28(33)31-15-13-30(14-16-31)23-11-9-22(10-12-23)29-27(32)21-17-24(34-2)26(36-4)25(18-21)35-3/h5-12,17-18H,13-16H2,1-4H3,(H,29,32)
• InChI Key: QNGLOZGCYRPFAQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC

Description

3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide (TMB-4) is a synthetic compound that has gained attention in scientific research for its potential therapeutic applications. TMB-4 belongs to the class of benzamide derivatives and has been shown to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules and cell division. This compound binds to the colchicine site on tubulin, which prevents the formation of microtubules and leads to the arrest of the cell cycle.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that is essential for tumor growth. This compound has also been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has several advantages as a potential therapeutic agent. It has been shown to be effective in inhibiting the growth of cancer cells in vitro and in vivo. It also has a relatively low toxicity profile, which makes it a promising candidate for further development. However, there are also some limitations associated with this compound. Its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. It also has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide. One area of focus is the optimization of its therapeutic potential. This includes the identification of the optimal dosage and administration route, as well as the development of new formulations that can improve its solubility. Another area of research is the identification of new targets for this compound. This includes the identification of new cancer types that are sensitive to this compound, as well as the identification of other diseases that may be treated with this compound. Finally, there is a need for further research on the mechanism of action of this compound, which can help to optimize its therapeutic potential and identify new targets for drug development.
Conclusion:
In conclusion, this compound is a promising synthetic compound that has been shown to exhibit anticancer properties. It has a relatively low toxicity profile and has been shown to inhibit the growth of cancer cells in vitro and in vivo. However, further research is needed to optimize its therapeutic potential and identify new targets for drug development.

Synthesis Methods

The synthesis of 3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide involves a multi-step process that includes the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-(4-methylbenzoyl)piperazine to form the intermediate product, which is then reacted with 4-aminobenzamide to yield this compound.

Scientific Research Applications

3,4,5-Trimethoxy-N-{4-[4-(4-methylbenzoyl)piperazin-1-YL]phenyl}benzamide has been studied extensively for its potential therapeutic applications. One of the main areas of research has been its anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.